Cas no 863238-73-7 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole structure
863238-73-7 structure
Product Name:4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
CAS No:863238-73-7
Molecular Formula:C28H29BN2O2
Molecular Weight:436.353067159653
MDL:MFCD10698507
CID:706543

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Properties

Names and Identifiers

    • 4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tritylpyrazole
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
    • QC-564
    • RB2082
    • 1-TRITYLPYRAZOLE-4-BORONIC ACID PINACOL ESTER
    • 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1-(TRIPHENYLMETHYL)PYRAZOLE
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)-1H-pyrazole
    • 4-(4,4,5,5-Tetramethyl-(1,3,2)dioxaborolan-2-yl)-1-trityl-1H-pyrazole
    • 1-T
    • 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
    • 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)-1H-pyrazole (ACI)
    • 1-Trityl-4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)pyrazole
    • MDL: MFCD10698507
    • InChIKey: NJVKYFHOQLLDHU-UHFFFAOYSA-N
    • Inchi: 1S/C28H29BN2O2/c1-26(2)27(3,4)33-29(32-26)25-20-30-31(21-25)28(22-14-8-5-9-15-22,23-16-10-6-11-17-23)24-18-12-7-13-19-24/h5-21H,1-4H3
    • SMILES: N1N(C(C2C=CC=CC=2)(C2C=CC=CC=2)C2C=CC=CC=2)C=C(B2OC(C)(C)C(C)(C)O2)C=1

Computed Properties

  • Exact Mass: 436.23200
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 5
  • Heavy Atom Count: 33
  • Complexity: 589
  • Topological Polar Surface Area: 36.3

Experimental Properties

  • LogP: 5.02250
  • PSA: 36.28000
  • Boiling Point: 587.3℃ at 760 mmHg
  • Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr)

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Security Information

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P004MS3-250mg
4-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole
863238-73-7 97%
250mg
$11.00 2025-02-21
A2B Chem LLC
AC15347-250mg
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triphenylmethyl)pyrazole
863238-73-7 95%
250mg
$10.00 2024-04-19
abcr
AB436670-250 mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole, 95%; .
863238-73-7 95%
250mg
€107.20 2023-06-16
Ambeed
A178466-250mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
863238-73-7 97%
250mg
$14.0 2024-04-17
Chemenu
CM136985-1g
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
863238-73-7 95+%
1g
$99 2021-08-05
ChemScence
CS-0019333-250mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-tritylpyrazole
863238-73-7 ≥97.0%
250mg
$27.0 2022-04-26
eNovation Chemicals LLC
D696100-1g
1-Trityl-1H-pyrazole-4-boronic Acid Pinacol Ester
863238-73-7 95%
1g
$110 2021-09-29
Fluorochem
077370-1g
4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1-trityl-1H-pyrazole
863238-73-7 95%
1g
£53.00 2022-03-01
TRC
T889598-50mg
4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
863238-73-7
50mg
$ 50.00 2022-06-02
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
ARK-2225-100g
4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-1H-pyrazole
863238-73-7 97%
100g
$1700 2023-09-07

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Synthesis

Synthetic Circuit 1

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  rt; rt → reflux; 30 min, reflux
1.2 2 h, reflux; reflux → rt
1.3 Reagents: Water ;  cooled
Reference
A base-resistant metalloporphyrin metal-organic framework for C-H bond halogenation
Lv, Xiu-Liang; et al, Journal of the American Chemical Society, 2017, 139(1), 211-217

Synthetic Circuit 2

Reaction Conditions
1.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt; 16 h, 80 °C
Reference
Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2
Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

Synthetic Circuit 3

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Water ;  rt → -78 °C; 30 min, -78 °C
1.2 Reagents: Triisopropyl borate ;  -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
1.3 30 min, rt
1.4 Reagents: Acetic acid ;  30 min, rt
Reference
Efficient and chromatography-free methodology for the modular synthesis of oligo-(1H-pyrazol-4-yl)-arenes with controllable size, shape and steric bulk
Kershaw Cook, Laurence J.; et al, Tetrahedron Letters, 2016, 57(8), 895-898

Synthetic Circuit 4

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Diethyl ether ;  3 h, rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt; 16 h, 80 °C
Reference
Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2
Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

Synthetic Circuit 5

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ,  Water ;  0 °C; overnight, rt
1.2 Reagents: Water ;  rt
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Water ;  rt → -78 °C; 30 min, -78 °C
2.2 Reagents: Triisopropyl borate ;  -78 °C; 1 h, -78 °C; 1 h, -78 °C → rt
2.3 30 min, rt
2.4 Reagents: Acetic acid ;  30 min, rt
Reference
Efficient and chromatography-free methodology for the modular synthesis of oligo-(1H-pyrazol-4-yl)-arenes with controllable size, shape and steric bulk
Kershaw Cook, Laurence J.; et al, Tetrahedron Letters, 2016, 57(8), 895-898

Synthetic Circuit 6

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Solvents: Water ;  16 h, rt
2.1 Reagents: Triethylamine Solvents: Diethyl ether ;  3 h, rt
3.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: Dimethylformamide ;  rt; 16 h, 80 °C
Reference
Scalable 9-Step Synthesis of the Splicing Modulator NVS-SM2
Abou-Hamdan, Hussein; et al, Journal of Organic Chemistry, 2018, 83(5), 2954-2958

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Raw materials

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Preparation Products

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4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole Related Literature

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(CAS:863238-73-7)4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-trityl-pyrazole
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